Cas no 90850-31-0 ([(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate)
[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate Chemical and Physical Properties
Names and Identifiers
-
- [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate
- D-erythro-sphingosyl phosphoethanolamine
- DTXSID10677065
- Sphingosyl PE (d18:1), D-erythro-sphingosyl phosphoethanolamine, powder
- (2S,3R,4E)-2-Amino-3-hydroxyoctadec-4-en-1-yl 2-azaniumylethyl phosphate
- 90850-31-0
-
- Inchi: 1S/C20H43N2O5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(23)19(22)18-27-28(24,25)26-17-16-21/h14-15,19-20,23H,2-13,16-18,21-22H2,1H3,(H,24,25)/b15-14+/t19-,20+/m0/s1
- InChI Key: BPQSOCLDFWBDKN-PPQGUHKJSA-N
- SMILES: P(=O)([O-])(OCC[NH3+])OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N
Computed Properties
- Exact Mass: 422.29095947g/mol
- Monoisotopic Mass: 422.29095947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 20
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 133Ų
[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 860615P-5MG |
Sphingosyl PE (d18:1) |
90850-31-0 | 5mg |
¥3356.96 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 860615P-50MG |
Sphingosyl PE (d18:1) |
90850-31-0 | 50mg |
¥16798.33 | 2023-11-02 | ||
| A2B Chem LLC | AH94031-5mg |
D-erythro-sphingosyl phosphoethanolaMine |
90850-31-0 | >99% | 5mg |
$1205.00 | 2024-04-19 | |
| A2B Chem LLC | AH94031-50mg |
D-erythro-sphingosyl phosphoethanolaMine |
90850-31-0 | >99% | 50mg |
$5874.00 | 2024-04-19 | |
| A2B Chem LLC | AH94031-10mg |
D-erythro-sphingosyl phosphoethanolaMine |
90850-31-0 | >99% | 10mg |
$1819.00 | 2024-04-19 | |
| A2B Chem LLC | AH94031-25mg |
D-erythro-sphingosyl phosphoethanolaMine |
90850-31-0 | >99% | 25mg |
$3601.00 | 2024-04-19 |
[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate
Introduction to [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate (CAS No. 90850-31-0)
[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate is a complex organic compound with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 90850-31-0, exhibits a rich chemical profile that makes it a subject of interest for various applications, particularly in the development of bioactive molecules and pharmaceutical intermediates.
The molecular structure of this compound features a long-chain alkene moiety with specific stereochemical configurations at the 2S and 3R positions. This stereochemistry is critical for its biological activity and has been the focus of numerous studies aimed at understanding its pharmacological properties. The presence of both an amino group and a hydroxyl group on the octadec-4-enyl backbone further enhances its reactivity, making it a versatile building block in synthetic chemistry.
Recent advancements in drug discovery and molecular design have highlighted the importance of such structurally complex compounds. The pharmaceutical industry has shown particular interest in molecules that can modulate biological pathways through precise interactions with target proteins. [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate, with its intricate stereochemistry and functional groups, presents an ideal candidate for such applications.
In the context of bioorganic chemistry, this compound serves as a valuable scaffold for the synthesis of more complex derivatives. Researchers have leveraged its structural features to develop novel analogs with enhanced binding affinity and selectivity. For instance, modifications to the alkene moiety or the introduction of additional functional groups have led to compounds with promising antimicrobial and anti-inflammatory properties.
The synthetic pathways for [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate are also of great interest. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to achieve the desired stereochemical outcomes. Techniques such as asymmetric catalysis and chiral auxiliary use are commonly employed to ensure high enantiomeric purity.
From a medicinal chemistry perspective, this compound exemplifies how structural complexity can be leveraged to achieve specific biological effects. Its unique combination of functional groups allows it to engage with multiple biological targets simultaneously, which is often crucial for developing effective therapeutics. Studies have shown that derivatives of this compound exhibit potential in treating conditions such as neurodegenerative diseases and autoimmune disorders, where precise modulation of biological pathways is essential.
The use of computational methods has further accelerated the discovery process for this type of compound. Molecular modeling techniques allow researchers to predict how [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate will interact with biological targets at the atomic level. This approach has been instrumental in identifying lead compounds that can be optimized further through experimental validation.
Additionally, the environmental impact of synthesizing such complex molecules is an important consideration. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to improve the efficiency and eco-friendliness of the synthetic processes involved.
The future prospects for [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate are promising, given its versatility and potential applications in drug development. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly significant role in advancing therapeutic strategies across various disease areas.
90850-31-0 ([(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-azaniumylethyl phosphate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)